![molecular formula C18H18N2O3 B6084009 N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide](/img/structure/B6084009.png)
N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
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Overview
Description
N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit interesting biological activities that make it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with the function of certain proteins.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth of certain fungi and bacteria. In addition, the compound has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new painkillers.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide in lab experiments include its relatively low cost, ease of synthesis, and its potential applications in the development of new drugs. However, the compound has certain limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One potential direction is the development of new drugs based on the compound's anticancer, antifungal, and antibacterial activities. Another direction is the investigation of the compound's mechanism of action, which could lead to a better understanding of its biological effects. Additionally, further studies could be conducted to explore the compound's potential applications in the treatment of other diseases, such as inflammation and pain.
Synthesis Methods
The synthesis of N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-aminobenzoxazole with 2,6-dimethylphenylacetyl chloride in the presence of a base such as triethylamine.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported its anticancer, antifungal, and antibacterial activities. It has also been found to exhibit anti-inflammatory and analgesic properties.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-12-6-5-7-13(2)18(12)19-16(21)10-20-14-8-3-4-9-15(14)23-11-17(20)22/h3-9H,10-11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMKHEKVMOAIMRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN2C(=O)COC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47204329 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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